Cas no 243983-45-1 (1-Cyclohexene-1-carboxylic acid,6-[[[2,6-bis(1-methylethyl)phenyl]amino]sulfonyl]-, ethyl ester)
243983-45-1 structure
Product Name:1-Cyclohexene-1-carboxylic acid,6-[[[2,6-bis(1-methylethyl)phenyl]amino]sulfonyl]-, ethyl ester
CAS No:243983-45-1
MF:C21H31NO4S
MW:393.540145158768
CID:1417348
Update Time:2024-08-15
1-Cyclohexene-1-carboxylic acid,6-[[[2,6-bis(1-methylethyl)phenyl]amino]sulfonyl]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1-Cyclohexene-1-carboxylic acid,6-[[[2,6-bis(1-methylethyl)phenyl]amino]sulfonyl]-, ethyl ester
- 1-Cyclohexene-1-carboxylic acid, 6-[[[2,6-bis(1-methylethyl)phenyl]amino]sulfonyl]-, ethyl ester
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- Inchi: 1S/C21H31NO4S/c1-6-26-21(23)18-10-7-8-13-19(18)27(24,25)22-20-16(14(2)3)11-9-12-17(20)15(4)5/h9-12,14-15,19,22H,6-8,13H2,1-5H3
- InChI Key: ZFRHWEWGJZOVBF-UHFFFAOYSA-N
- SMILES: C1(C(OCC)=O)C(S(NC2=C(C(C)C)C=CC=C2C(C)C)(=O)=O)CCCC=1
Computed Properties
- Exact Mass: 393.19753
Experimental Properties
- Density: 1.15±0.1 g/cm3(Predicted)
- Boiling Point: 490.1±55.0 °C(Predicted)
- PSA: 72.47
- pka: 9.01±0.40(Predicted)
1-Cyclohexene-1-carboxylic acid,6-[[[2,6-bis(1-methylethyl)phenyl]amino]sulfonyl]-, ethyl ester Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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